Cas no 39889-77-5 (1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine)

• Product Name: 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 39889-77-5
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 1511500
• PubChem ID: 283415
• Update Time: 2025-10-29

1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)tetrazol-5-amine
• KST-1B3966
• CTK4I2040
• 1-(4-methylphenyl)-1H-tetrazol-5-amine
• AC1L5YKX
• AC1Q4YJT
• 1-p-tolyl-1H-tetrazol-5-ylamine
• 1-p-Tolyl-1H-tetrazol-5-ylamin
• 1-(4-methylphenyl)-5-amino-1H-tetrazole
• NSC138012
• AR-1B2238
• KST-1B3966; CTK4I2040; 1-(4-methylphenyl)-1H-tetrazol-5-amine; AC1L5YKX; AC1Q4YJT; 1-p-tolyl-1H-tetrazol-5-ylamine; 1-p-Tolyl-1H-tetrazol-5-ylamin; 1-(4-methylphenyl)-5-amino-1H-tetrazole; 1-(4-methylphenyl)-1h-tetrazol-5-amine; NSC138012; AR-1B2238;
• AKOS004123296
• SCHEMBL13662746
• EN300-131015
• Z1198152455
• NSC-138012
• 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine
• DTXSID90300647
• 39889-77-5
• 1-(4-methylphenyl)-1 h -tetrazol-5-amine

• Inchi： 1S/C8H9N5/c1-6-2-4-7(5-3-6)13-8(9)10-11-12-13/h2-5H,1H3,(H2,9,10,12)
• InChI Key： ZJBHCZGOFWRDTG-UHFFFAOYSA-N
• SMILES： N1(C(N)=NN=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 371.8±35.0 °C at 760 mmHg
• Flash Point: 178.7±25.9 °C
• Refractive Index: 1.714
• PSA: 69.62
• LogP: 1.13410
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine

1-(4-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-amine: A Comprehensive Overview

1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-amine (CAS No. 39889-77-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPTA, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine.

Chemical Properties: 1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-amine is a white crystalline solid with a molecular formula of C₁₀H₁₂N₆. It has a molecular weight of 208.24 g/mol and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been well-documented, making it suitable for a wide range of experimental setups. The tetrazole ring in the structure confers unique chemical reactivity and stability, which are crucial for its biological applications.

Synthesis Methods: The synthesis of 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine can be achieved through several routes. One common method involves the reaction of 4-methylbenzonitrile with azide ions in the presence of a reducing agent such as sodium borohydride. Another approach involves the cyclization of 4-methylbenzylamine with an appropriate nitrile derivative under acidic conditions. These synthetic methods have been optimized to yield high purity and yield of the final product, making it accessible for both academic and industrial applications.

Biological Activities: Recent studies have highlighted the potential biological activities of 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine. One notable application is its use as a scaffold for the development of novel drugs targeting various diseases. For instance, research has shown that derivatives of MPTA exhibit potent anti-inflammatory and analgesic properties. These properties are attributed to the compound's ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic effects, MPTA has also been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives of MPTA can inhibit the replication of viral pathogens by interfering with essential viral enzymes. This makes MPTA a promising lead compound for the development of new antiviral therapies.

Clinical Applications: The clinical potential of MPTA-based compounds is an area of active research. Preclinical studies have shown that these compounds can effectively reduce inflammation and pain in animal models without significant side effects. These findings have paved the way for further clinical trials to evaluate their safety and efficacy in human subjects. Ongoing clinical trials are exploring the use of MPTA derivatives in treating conditions such as osteoarthritis and neuropathic pain.

Literature Review: A comprehensive review of recent literature reveals several key advancements in the understanding and application of MPTA. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of MPTA derivatives with enhanced anti-inflammatory activity. Another study in the European Journal of Medicinal Chemistry explored the antiviral properties of MPTA derivatives against herpes simplex virus (HSV). These studies underscore the versatility and potential of MPTA as a platform for drug discovery.

FUTURE DIRECTIONS: The future outlook for research on MPTA strong>-based compounds is promising. Ongoing efforts aim to optimize the structure and properties of MPTA derivatives to enhance their therapeutic efficacy while minimizing side effects. Additionally, there is growing interest in exploring the combination therapy potential of MPTA derivatives with existing drugs to achieve synergistic effects.

In conclusion, 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-amine strong> (MPTA) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties and diverse biological activities make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and therapeutic uses for MPTA will emerge, contributing to improved patient outcomes and quality of life.